Cas no 938356-44-6 (4-(3,4-Dichlorobenzyl)oxy-3-ethoxybenzoic acid)
4-(3,4-Dichlorobenzyl)oxy-3-ethoxybenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-[(3,4-dichlorobenzyl)oxy]-3-ethoxybenzoic acid
- 4-((3,4-Dichlorobenzyl)oxy)-3-ethoxybenzoic acid
- STK505705
- BBL034996
- T0809
- 4-[(3,4-dichlorophenyl)methoxy]-3-ethoxybenzoic acid
- 4-(3,4-Dichlorobenzyl)oxy-3-ethoxybenzoic acid
-
- MDL: MFCD09711245
- Inchi: 1S/C16H14Cl2O4/c1-2-21-15-8-11(16(19)20)4-6-14(15)22-9-10-3-5-12(17)13(18)7-10/h3-8H,2,9H2,1H3,(H,19,20)
- InChI Key: DJEIEYVLILZEPZ-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC(=C1)COC1C=CC(C(=O)O)=CC=1OCC)Cl
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 6
- Complexity: 366
- Topological Polar Surface Area: 55.8
4-(3,4-Dichlorobenzyl)oxy-3-ethoxybenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D270160-250mg |
4-[(3,4-Dichlorobenzyl)oxy]-3-ethoxybenzoic acid |
938356-44-6 | 250mg |
$ 185.00 | 2022-06-05 | ||
| TRC | D270160-500mg |
4-[(3,4-Dichlorobenzyl)oxy]-3-ethoxybenzoic acid |
938356-44-6 | 500mg |
$ 300.00 | 2022-06-05 | ||
| TRC | D270160-1000mg |
4-[(3,4-Dichlorobenzyl)oxy]-3-ethoxybenzoic acid |
938356-44-6 | 1g |
$ 480.00 | 2022-06-05 | ||
| Matrix Scientific | 040086-500mg |
4-[(3,4-Dichlorobenzyl)oxy]-3-ethoxybenzoic acid |
938356-44-6 | 500mg |
$126.00 | 2023-09-11 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1392388-1g |
4-((3,4-Dichlorobenzyl)oxy)-3-ethoxybenzoic acid |
938356-44-6 | 97% | 1g |
¥1440.00 | 2024-04-24 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1392388-5g |
4-((3,4-Dichlorobenzyl)oxy)-3-ethoxybenzoic acid |
938356-44-6 | 97% | 5g |
¥5032.00 | 2024-04-24 | |
| abcr | AB407115-500 mg |
4-[(3,4-Dichlorobenzyl)oxy]-3-ethoxybenzoic acid |
938356-44-6 | 500MG |
€195.40 | 2022-05-19 | ||
| abcr | AB407115-1 g |
4-[(3,4-Dichlorobenzyl)oxy]-3-ethoxybenzoic acid |
938356-44-6 | 1g |
€239.00 | 2023-04-25 | ||
| abcr | AB407115-5 g |
4-[(3,4-Dichlorobenzyl)oxy]-3-ethoxybenzoic acid |
938356-44-6 | 5g |
€656.50 | 2023-04-25 | ||
| abcr | AB407115-10 g |
4-[(3,4-Dichlorobenzyl)oxy]-3-ethoxybenzoic acid |
938356-44-6 | 10g |
€1074.00 | 2023-04-25 |
4-(3,4-Dichlorobenzyl)oxy-3-ethoxybenzoic acid Suppliers
4-(3,4-Dichlorobenzyl)oxy-3-ethoxybenzoic acid Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on 4-(3,4-Dichlorobenzyl)oxy-3-ethoxybenzoic acid
Comprehensive Overview of 4-(3,4-Dichlorobenzyl)oxy-3-ethoxybenzoic acid (CAS No. 938356-44-6)
4-(3,4-Dichlorobenzyl)oxy-3-ethoxybenzoic acid (CAS No. 938356-44-6) is a synthetic organic compound with significant applications in pharmaceutical and agrochemical research. This benzoic acid derivative is characterized by its unique molecular structure, featuring a 3,4-dichlorobenzyl ether group and an ethoxy substituent. Its chemical properties make it a valuable intermediate in the development of novel bioactive molecules, particularly in the fields of drug discovery and crop protection.
The compound's CAS number 938356-44-6 serves as a critical identifier for researchers and regulatory bodies, ensuring precise tracking in scientific literature and commercial databases. Recent trends in AI-driven drug design and green chemistry have increased interest in such specialized intermediates, as they offer potential for creating more efficient and environmentally friendly solutions. The dichlorobenzyl moiety in particular has drawn attention due to its role in enhancing molecular interactions with biological targets.
From a synthetic chemistry perspective, 4-(3,4-Dichlorobenzyl)oxy-3-ethoxybenzoic acid represents an excellent example of structure-activity relationship optimization. The strategic placement of chlorine atoms and ether linkages contributes to its lipophilicity and metabolic stability, properties highly sought after in modern pharmaceutical development. These characteristics align with current industry demands for compounds that demonstrate improved bioavailability and target specificity.
In analytical applications, this compound serves as a valuable reference standard for HPLC method development and mass spectrometry studies. Its well-defined chromatographic behavior makes it particularly useful for method validation in quality control laboratories. The growing emphasis on analytical method validation in regulatory compliance has further increased the relevance of such high-purity reference compounds.
The compound's potential extends to material science applications, where its aromatic structure and functional groups may contribute to the development of advanced polymeric materials. Researchers are exploring its incorporation into specialty coatings and adhesives, capitalizing on the thermal stability imparted by its halogenated aromatic system. This versatility addresses current market needs for high-performance materials with tailored properties.
From a regulatory standpoint, proper handling and documentation of CAS 938356-44-6 are essential for research institutions and chemical suppliers. The compound's status as a research chemical requires compliance with standard laboratory safety protocols while avoiding classification as a controlled substance. This balance between accessibility and responsible use reflects evolving best practices in chemical management systems.
Emerging research suggests potential applications of 4-(3,4-Dichlorobenzyl)oxy-3-ethoxybenzoic acid in bioconjugation strategies, where its carboxylic acid group serves as an attachment point for biomolecules. This aligns with current interests in targeted drug delivery systems and diagnostic probes, particularly in the context of personalized medicine approaches. The compound's modular design allows for straightforward derivatization to meet specific research needs.
Environmental considerations regarding halogenated organic compounds have prompted studies on the biodegradation pathways of such molecules. While 938356-44-6 is primarily used in controlled research settings, understanding its environmental fate contributes to the broader discussion of sustainable chemistry practices. This perspective resonates with growing concerns about green synthesis and eco-friendly chemical design.
The commercial availability of 4-(3,4-Dichlorobenzyl)oxy-3-ethoxybenzoic acid through specialty chemical suppliers facilitates its adoption in diverse research programs. Procurement specialists often search for this compound using variations like "3-ethoxy-4-(3,4-dichlorobenzyloxy)benzoic acid" or "benzoic acid derivative CAS 938356-44-6," reflecting the importance of chemical nomenclature in product identification. These search patterns underscore the need for precise terminology in scientific commerce.
Future research directions for this compound may explore its potential as a scaffold for multi-target therapeutics, addressing complex diseases through polypharmacology approaches. The integration of computational chemistry tools and high-throughput screening methodologies could unlock new applications for this versatile chemical entity, particularly in areas demanding molecular specificity and structural diversity.
938356-44-6 (4-(3,4-Dichlorobenzyl)oxy-3-ethoxybenzoic acid) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)